6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 6-benzyl-3-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H14N4OS/c1-22-14-10-6-5-9-13(14)16-18-19-17-21(16)20-15(23-17)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key: QMRZXUPVJPKLSE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN=C3N2N=C(S3)CC4=CC=CC=C4

Description

6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BMTT, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. This compound belongs to the class of triazolothiadiazoles and has a unique chemical structure that makes it an attractive target for drug development.

Mechanism of Action

The mechanism of action of 6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. It has also been reported to inhibit the activation of nuclear factor-kappa B, a transcription factor that plays a key role in inflammation and cancer progression.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been reported to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to reduce the production of pro-inflammatory cytokines, which are involved in the inflammatory response. In addition, this compound has been shown to have antioxidant properties, which may contribute to its anti-tumor and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high purity and stability, as well as its well-defined chemical structure. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations may need to be addressed in future studies to optimize the use of this compound in lab experiments.

Future Directions

There are several potential future directions for research on 6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Further studies are needed to optimize the synthesis of this compound and to investigate its pharmacokinetic and pharmacodynamic properties. In addition, future studies could investigate the potential use of this compound in combination with other drugs or therapies to enhance its therapeutic effects. Finally, more research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets in cancer cells and inflammatory pathways.

Synthesis Methods

The synthesis of 6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of benzyl isothiocyanate with 2-methoxyaniline to form 2-methoxyphenylisothiocyanate, which is then reacted with 3-amino-1,2,4-triazole to produce this compound. This method has been optimized for high yield and purity and has been reported in several scientific publications.

Scientific Research Applications

6-Benzyl-3-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as an anti-tumor agent, with studies reporting its ability to inhibit the growth of various cancer cell lines. This compound has also been investigated for its anti-inflammatory and analgesic properties, with studies showing its ability to reduce inflammation and pain in animal models.